N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C25H27N3O3/c1-27-13-10-18-14-17(8-9-21(18)27)22(28-11-4-5-12-28)16-26-24(29)20-15-19-6-2-3-7-23(19)31-25(20)30/h2-3,6-9,14-15,22H,4-5,10-13,16H2,1H3,(H,26,29)
• InChI Key: HLFXULCZPRYFLS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC4=CC=CC=C4OC3=O)N5CCCC5
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol
• CAS No.: 922033-27-0

Description

N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactions

Organic synthesis explores the creation and study of organic compounds, including the development of novel methodologies for constructing complex molecules. Research in this area often focuses on reactions that form specific molecular frameworks, useful in medicinal chemistry and material science. For example, the study of reactions involving ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates with S-methylisothiosemicarbazide hydroiodide demonstrates the formation of specific heterocyclic compounds upon refluxing in different solvents, yielding 3-methylsulfanyl-6-[(4-oxo-4Н-chromen-2-yl)methyl]-1,2,4-triazin-5(2H)-ones or 6-[(4-oxo-4Н-chromen-2-yl)methyl]-1,2,4-triazine-3,5(2Н,4Н)-diones, depending on the conditions used (Vetyugova et al., 2018).

Medicinal Chemistry

In medicinal chemistry, the focus is on the design, synthesis, and development of pharmaceutical agents. A study on the organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindoles] highlights the production of derivatives with significant biological activities. The enantioselective synthesis approach described produces spirooxindole derivatives with high enantiopurity and structural diversity, illustrating a promising route for the development of new medicinal compounds (Chen et al., 2009).

Materials Science

Materials science research often explores the synthesis and characterization of polymers with specific properties. For instance, the development of novel poly(coumarin-amide)s from a synthesized monomer diacid demonstrates the potential for creating materials with unique photosensitive and thermal properties. These polymers show promise in applications requiring specific performance characteristics, such as high thermal stability and UV absorption (Nechifor, 2009).